1-(4-Ethoxyphenyl)-3-(2-methyl-4-oxo-3-(p-tolyl)-3,4-dihydroquinazolin-6-yl)urea

• IUPAC Name: 1-(4-ethoxyphenyl)-3-[2-methyl-3-(4-methylphenyl)-4-oxoquinazolin-6-yl]urea
• InChI: InChI=1S/C25H24N4O3/c1-4-32-21-12-7-18(8-13-21)27-25(31)28-19-9-14-23-22(15-19)24(30)29(17(3)26-23)20-10-5-16(2)6-11-20/h5-15H,4H2,1-3H3,(H2,27,28,31)
• InChI Key: FOTBNSPOMLCJPM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)NC2=CC3=C(C=C2)N=C(N(C3=O)C4=CC=C(C=C4)C)C
• Molecular Formula: C25H24N4O3
• Molecular Weight: 428.5 g/mol

Description

1-(4-Ethoxyphenyl)-3-(2-methyl-4-oxo-3-(p-tolyl)-3,4-dihydroquinazolin-6-yl)urea is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound is a urea derivative and has been synthesized using various methods. The aim of

Scientific Research Applications

Synthesis and Chemical Properties

The compound and its derivatives have been the subject of extensive research due to their structural complexity and potential biological activity. For example, Stefanović et al. (2010) reported on the condensations of isatinic acid with ureas, highlighting the synthetic pathways to create novel quinazoline derivatives, which are crucial for developing pharmaceuticals and materials science applications (Stefanović, Lorenc, & Mihailović, 2010). Similarly, Köckritz and Schnell (1993) discussed the reactions of isocyanato-ethylphosphonate with amines to produce ureas and phosphono-substituted heterocycles, further expanding the compound's synthetic utility (Köckritz & Schnell, 1993).

Biological Activity and Applications

Research into the biological activities of compounds similar to "1-(4-Ethoxyphenyl)-3-(2-methyl-4-oxo-3-(p-tolyl)-3,4-dihydroquinazolin-6-yl)urea" has revealed potential applications in medicinal chemistry. For instance, compounds synthesized through methodologies involving ureidoalkylation and α-amidoalkylation reactions have shown effects on the central nervous system and cardiovascular system, indicating their potential as pharmaceutical agents (Pandey, Mukesh, Kumar, & Trivedi, 2008). Additionally, the stereoselective synthesis of active metabolites of potent PI3 kinase inhibitors highlights the compound's relevance in developing cancer therapeutics (Chen et al., 2010).

Advanced Materials and Supramolecular Chemistry

The compound and its derivatives have also found applications in materials science, particularly in the development of supramolecular structures. Braga et al. (2013) explored the gelator behavior of quinoline urea derivatives in forming Ag-complexes, demonstrating the compound's utility in creating novel materials with potential applications in electronics and nanotechnology (Braga, d’Agostino, D’Amen, Grepioni, Genovese, Prodi, & Sgarzi, 2013).